Cas no 1224015-35-3 (1-Benzoyl-3-(4-fluorophenyl)-1,4-diazaspiro[4.5]dec-3-ene-2-thione)

• Product Name: 1-Benzoyl-3-(4-fluorophenyl)-1,4-diazaspiro[4.5]dec-3-ene-2-thione
• CAS No: 1224015-35-3
• MF: C₂₁H₁₉FN₂OS
• MW: 366.451767206192
• CID: 5344828
• Update Time: 2025-10-30

1-Benzoyl-3-(4-fluorophenyl)-1,4-diazaspiro[4.5]dec-3-ene-2-thione Chemical and Physical Properties

Names and Identifiers

• 1-benzoyl-3-(4-fluorophenyl)-1,4-diazaspiro[4.5]dec-3-ene-2-thione
• (3-(4-fluorophenyl)-2-thioxo-1,4-diazaspiro[4.5]dec-3-en-1-yl)(phenyl)methanone
• [2-(4-fluorophenyl)-3-sulfanylidene-1,4-diazaspiro[4.5]dec-1-en-4-yl]-phenylmethanone
• 1-Benzoyl-3-(4-fluorophenyl)-1,4-diazaspiro[4.5]dec-3-ene-2-thione

• Inchi： 1S/C21H19FN2OS/c22-17-11-9-15(10-12-17)18-20(26)24(19(25)16-7-3-1-4-8-16)21(23-18)13-5-2-6-14-21/h1,3-4,7-12H,2,5-6,13-14H2
• InChI Key： SRDWSWBCAQBPIB-UHFFFAOYSA-N
• SMILES： S=C1C(C2C=CC(=CC=2)F)=NC2(CCCCC2)N1C(C1C=CC=CC=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 2
• Complexity: 585
• XLogP3: 4.8
• Topological Polar Surface Area: 64.8

Additional information on 1-Benzoyl-3-(4-fluorophenyl)-1,4-diazaspiro[4.5]dec-3-ene-2-thione

1-Benzoyl-3-(4-fluorophenyl)-1,4-diazaspiro[4.5]dec-3-ene-2-thione

1-Benzoyl-3-(4-fluorophenyl)-1,4-diazaspiro[4.5]dec-3-ene-2-thione is a complex organic compound with the CAS registry number 1224015-35-3. This compound belongs to the class of spiro compounds, which are characterized by two rings sharing only one atom, in this case, a sulfur atom in the thione group. The structure of this compound is intriguing due to its spirocyclic framework and the presence of a benzoyl group and a fluorophenyl substituent, which contribute to its unique chemical properties and potential applications in various fields.

The synthesis of 1-Benzoyl-3-(4-fluorophenyl)-1,4-diazaspiro[4.5]dec-3-ene-2-thione involves a series of carefully designed organic reactions. The core spirocyclic structure is typically formed through a cyclization process, often utilizing a thioamide intermediate that undergoes intramolecular cyclization under specific conditions. The introduction of the benzoyl group and the 4-fluorophenyl substituent is achieved through nucleophilic acyl substitution or coupling reactions, depending on the specific synthetic pathway employed.

Recent studies have highlighted the potential of this compound in the field of medicinal chemistry. The presence of the fluorophenyl group introduces electronic effects that can modulate the compound's interactions with biological targets, making it a promising candidate for drug discovery efforts targeting various therapeutic areas such as cancer, inflammation, and central nervous system disorders. Additionally, the thione functionality is known to exhibit antioxidant properties, further enhancing its potential in health-related applications.

In terms of physical properties, 1-Benzoyl-3-(4-fluorophenyl)-1,4-diazaspiro[4.5]dec-3-ene-2-thione has been characterized by various spectroscopic techniques including UV-vis spectroscopy and NMR spectroscopy. These studies have provided insights into its electronic structure and conformational flexibility, which are critical for understanding its reactivity and bioavailability.

The compound's stability under different conditions has also been investigated, revealing its resistance to hydrolysis under physiological conditions—a desirable trait for pharmaceutical applications. Furthermore, computational studies using molecular docking have suggested that this compound may bind effectively to certain protein targets, providing a rationale for its exploration as a lead compound in drug design.

From an environmental perspective, the biodegradability and ecotoxicological effects of 1-Benzoyl-3-(4-fluorophenyl)-1,4-diazaspiro[4.5]dec-3-ene-2-thione are currently under evaluation to ensure its safe use in commercial applications. Preliminary results indicate that it exhibits low toxicity towards aquatic organisms, which aligns with growing concerns over environmental sustainability in chemical manufacturing.

In summary, 1-Benzoyl-3-(4-fluorophenyl)-1,4-diazaspiro[4.5]dec-3-ene-2-thione represents a fascinating example of modern organic chemistry's ability to design and synthesize complex molecules with tailored properties for diverse applications. Its unique structure, combined with recent advances in understanding its chemical behavior and biological activity, positions it as a valuable tool in both academic research and industrial development.